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Introduction
SNAT3 (Sodium-coupled Neutral Amino Acid Transporter 3), encoded by the SLC38A3 gene, is

a key bidirectional transporter of glutamine and other neutral amino acids such as asparagine

and histidine.[1][2][3] Functioning as a symporter, it cotransports sodium ions with amino acids,

coupled to an antiporter activity for protons.[4] This electroneutral transport mechanism is

crucial for maintaining amino acid homeostasis and is implicated in a variety of vital

physiological processes.[1][4][5] SNAT3 is widely expressed in tissues including the liver, brain,

kidney, pancreas, muscle, and adipose tissue.[1][2] Its activity is pivotal in the brain's

glutamate/GABA-glutamine cycle, hepatic ammonia detoxification, and renal ammoniagenesis.

[1][3][6] Dysregulation of SNAT3 has been linked to metabolic disorders and neurological

conditions, making it a protein of significant interest for drug development.[5][6]

Signaling Pathways Involving SNAT3
SNAT3 plays a critical role in cellular signaling, primarily by modulating intracellular amino acid

concentrations, which in turn affects key signaling pathways such as mTORC1.
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mTORC1 Signaling Pathway
The mTORC1 (mechanistic target of rapamycin complex 1) pathway is a central regulator of

cell growth, proliferation, and metabolism.[7] Its activation is highly dependent on the

availability of amino acids, particularly leucine.[8] SNAT3 contributes to mTORC1 activation by

transporting glutamine, which can be used by other transporters in exchange for leucine,

thereby increasing intracellular leucine concentrations and activating the mTORC1 pathway.[1]

[8] Studies in Snat3-deficient mice have shown reduced hepatic concentrations of several

amino acids, including leucine, which was paralleled by a downregulation of the mTOR

pathway.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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